
2,3-Difluoro-4-iodobenzaldehyde molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Difluoro-4-iodobenzaldehyde

Cat. No.: B1292693 Get Quote

An In-depth Technical Guide to 2,3-Difluoro-4-iodobenzaldehyde

This technical guide provides comprehensive information on the chemical properties of 2,3-
Difluoro-4-iodobenzaldehyde, tailored for researchers, scientists, and professionals in drug

development.

Core Chemical Data
2,3-Difluoro-4-iodobenzaldehyde is a substituted aromatic compound that is useful as a

building block in organic synthesis. Its key quantitative data are summarized below.

Property Value Source

Molecular Formula C₇H₃F₂IO [1][2]

Molecular Weight 268.00 g/mol [1][2]

CAS Number 885590-99-8 [1][2]

Chemical Structure
The structure of 2,3-Difluoro-4-iodobenzaldehyde consists of a benzene ring substituted with

two fluorine atoms, an iodine atom, and a formyl (aldehyde) group.

Caption: Chemical structure of 2,3-Difluoro-4-iodobenzaldehyde.
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Experimental Protocols
As a chemical intermediate, 2,3-Difluoro-4-iodobenzaldehyde is typically used in multi-step

synthetic pathways. A representative experimental protocol would involve its use in cross-

coupling reactions, such as the Suzuki or Sonogashira reactions, where the iodine atom is

replaced by another functional group. The specific conditions (catalyst, base, solvent,

temperature) would depend on the desired product.

It is important to note that this compound is not known to have biological activity and therefore

is not associated with any signaling pathways.

Safety and Handling
Store under an inert gas (nitrogen or argon) at 2–8 °C.[2] It is typically supplied as a pale

yellow powder.[2] Standard laboratory safety precautions, including the use of personal

protective equipment, should be followed when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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